tert-Butyl (1-((4-(aminomethyl)phenyl)sulfonyl)piperidin-4-yl)carbamate

• Molecular Formula: C17H27N3O4S
• Molecular Weight: 369.5 g/mol
• IUPAC Name: tert-butyl N-[1-[4-(aminomethyl)phenyl]sulfonylpiperidin-4-yl]carbamate
• InChI: InChI=1S/C17H27N3O4S/c1-17(2,3)24-16(21)19-14-8-10-20(11-9-14)25(22,23)15-6-4-13(12-18)5-7-15/h4-7,14H,8-12,18H2,1-3H3,(H,19,21)
• InChI Key: IALFCJRRSLERDX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)CN

Description

Tert-Butyl (1-((4-(aminomethyl)phenyl)sulfonyl)piperidin-4-yl)carbamate is a useful research compound. Its molecular formula is C17H27N3O4S and its molecular weight is 369.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Hydrazine monohydrate (0.11 ml, 2.4 mmol) was added to a stirred solution of {1-[4-(1,3-dioxo-1,3-dihydro-isoindol-2-ylmethyl)-benzenesulfonyl]-piperidin-4-yl}-carbamic acid tert-butyl ester (0.4 g, 0.8 mmol) in ethanol (10 ml), the mixture was heated to 70° C. and stirred at this temperature for 4 hours. After this time, the precipitate was removed by filtration and the filtrate was concentrated. The resulting residue was triturated with DCM and the resulting precipitate was collected by filtration and dried under vacuum to give the title compound (0.29 g, 98% yield) as a white solid. Tr=1.38 min, m/z (ES+) (M+Na)+ 392.